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Abstract

This technical guide provides an in-depth analysis of 7-Bromoquinolin-6-ol, a halogenated
quinoline derivative of significant interest to the scientific community, particularly those in drug
discovery and materials science. The document details its chemical and physical properties,
synthesis methodologies, and reactivity. Furthermore, it explores its applications in drug
development, complete with detailed experimental protocols and analytical techniques. This
guide is designed to be an essential resource for researchers, chemists, and professionals
within the pharmaceutical and chemical industries, offering both foundational knowledge and
practical insights.

Introduction: The Quinoline Moiety and the Importance
of 7-Bromoquinolin-6-ol

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of
many natural products and synthetic pharmaceuticals. These compounds exhibit a broad
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spectrum of biological activities, including antimalarial, anticancer, and antibacterial properties.
The specific placement of substituents on the quinoline ring is paramount in defining its
pharmacological characteristics.

7-Bromogquinolin-6-ol, with a bromine atom at the 7-position and a hydroxyl group at the 6-
position, presents a unique electronic and steric profile that is highly advantageous for targeted
drug design. The bromine atom acts as a versatile handle for synthetic modifications,
particularly through cross-coupling reactions, while the hydroxyl group can participate in
hydrogen bonding or serve as a site for further derivatization.

Physicochemical Properties

A comprehensive understanding of a compound's physicochemical properties is crucial for its
effective application. The key properties of 7-Bromoquinolin-6-ol are summarized below.

Property Value

Molecular Formula CoHeBrNO[1]
Molecular Weight 224.05 g/mol [1]
CAS Number 84174-71-0[1]
Appearance Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Synthesis and Reactivity

The synthesis of 7-Bromoquinolin-6-ol can be approached through several synthetic routes,
with the bromination of a quinoline precursor being a common strategy. The reactivity of this
compound is primarily influenced by its bromo and hydroxyl functional groups, making it a
valuable intermediate for creating more complex molecules.

3.1. Synthetic Workflow Diagram
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The following diagram outlines a general workflow for the synthesis of 7-Bromoquinolin-6-ol
and its subsequent derivatization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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